BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Adamantyl Isothiocyanate: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1-Adamantyl isothiocyanate
CAS No.: 4411-26-1
Cat. No.: B1266695
Get Quote
Introduction

Adamantane, a tricyclic hydrocarbon with a unique cage-like structure, has long captured the
attention of medicinal chemists and materials scientists. Its rigid, lipophilic framework provides
an exceptional scaffold for the design of novel therapeutic agents and functional materials.
When functionalized with the highly reactive isothiocyanate group, the resulting 1-Adamantyl
isothiocyanate (AITC) emerges as a versatile building block with significant potential in drug
discovery and organic synthesis. This guide provides an in-depth exploration of the core
properties, synthesis, reactivity, and applications of 1-Adamantyl isothiocyanate, offering
field-proven insights for researchers and drug development professionals. Adamantane
derivatives are utilized in medicinal chemistry to enhance the lipophilicity and metabolic stability
of various pharmacophores, thereby improving their pharmacokinetic profiles[1].

Core Properties of 1-Adamantyl Isothiocyanate

A thorough understanding of the physicochemical properties of a compound is fundamental to
its effective application. 1-Adamantyl isothiocyanate is a white crystalline solid at room
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temperature.[2] Its rigid adamantane core imparts a high melting point and significant

lipophilicity.

Table 1: Physicochemical Properties of 1-Adamantyl Isothiocyanate

Property Value Source(s)

CAS Number 4411-26-1 [3][4]

Molecular Formula C11H1sNS [3114]

Molecular Weight 193.31 g/mol [3114]
White to off-white crystalline

Appearance [2]
powder

Melting Point 166-168 °C [31[5]

N ) 297.6 °C at 760 mmHg

Boiling Point , [5]
(Predicted)

Density 1.35 g/cm3 (Predicted) [5]

- Soluble in organic solvents
Solubility [6]

such as toluene, DMF.

Spectroscopic Data:

The structural identity of 1-Adamantyl isothiocyanate is unequivocally confirmed by various

spectroscopic technigues.

e 1HNMR (CDCIs, 400 MHz): 6 = 2.01-1.46 (m, 15H).[1] This complex multiplet is
characteristic of the highly symmetric adamantyl cage protons.

e 13C NMR (CDCls, 100 MHz): & = 129.45 (NCS), 58.54 (quaternary C in Ad), 43.83 (3C, Ad),
35.61 (3C, Ad), 29.29 (3C, Ad).[1] The chemical shift for the isothiocyanate carbon is a key

diagnostic peak.

e Mass Spectrometry (El): m/z (%) = 193 [M]* (47), 135 [Ad]* (100).[1] The base peak
corresponding to the adamantyl cation is a characteristic fragmentation pattern.
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Synthesis of 1-Adamantyl Isothiocyanate:
Methodologies and Mechanistic Insights

The synthesis of 1-Adamantyl isothiocyanate can be approached through several routes,
each with its own advantages and considerations regarding reagent toxicity and reaction
conditions. The choice of a particular synthetic pathway is often dictated by the availability of
starting materials, desired scale, and laboratory safety protocols.

Method 1: From 1-Adamantylamine

A common and efficient method involves the reaction of 1-adamantylamine with a
thiocarbonylating agent.

Experimental Protocol: Reaction with Phenyl Isothiocyanate

This method, a functional group metathesis, offers a facile route to a variety of adamantyl
isothiocyanates.[7][8]

To a solution of 1-adamantylamine (1.0 eq.) in p-xylene, add phenyl isothiocyanate (1.0-1.2
eq.).

» Heat the reaction mixture to reflux (approximately 140 °C) for 3 hours.
¢ Monitor the reaction progress by Thin Layer Chromatography (TLC).
o Upon completion, allow the mixture to cool to room temperature.

» Add concentrated hydrochloric acid and stir for an additional hour to precipitate aniline
hydrochloride.

« Filter the mixture to remove the precipitate.
o Concentrate the filtrate under reduced pressure.

o Purify the crude product by recrystallization from ethanol to yield 1-Adamantyl
isothiocyanate as a white solid.

Causality Behind Experimental Choices:
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» Solvent: p-Xylene is chosen for its high boiling point, which is necessary to drive the
equilibrium of the metathesis reaction towards the formation of the more volatile
phenylamine.

o Reagent Ratio: A slight excess of phenyl isothiocyanate can be used to ensure complete
conversion of the starting amine.

o Acid Workup: The addition of hydrochloric acid protonates the aniline byproduct, forming the
insoluble aniline hydrochloride salt, which can be easily removed by filtration. This is a critical
purification step.

Diagram 1: Synthesis of 1-Adamantyl Isothiocyanate via Metathesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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